Cas no 1334703-07-9 (1,3-Bis(2-ethoxy-2-oxoethyl)-1H-imidazolium Chloride)

• Product Name: 1,3-Bis(2-ethoxy-2-oxoethyl)-1H-imidazolium Chloride
• CAS No: 1334703-07-9
• MF: C₁₁H₁₇ClN₂O₄
• MW: 276.716682195663
• CID: 4556950
• Update Time: 2025-10-28

1,3-Bis(2-ethoxy-2-oxoethyl)-1H-imidazolium Chloride Chemical and Physical Properties

Names and Identifiers

• Zoledronic Acid Impurity 8
• Zoledronic Acid Impurity 3 Chlorine Salt
• 1,3-Bis(2-ethoxy-2-oxoethyl)-1H-imidazolium Chloride

• Inchi： 1S/C11H17N2O4.ClH/c1-3-16-10(14)7-12-5-6-13(9-12)8-11(15)17-4-2;/h5-6,9H,3-4,7-8H2,1-2H3;1H/q+1;/p-1
• InChI Key： MAJKZDUHJIAAEJ-UHFFFAOYSA-M
• SMILES： C([N+]1C=CN(CC(=O)OCC)C=1)C(=O)OCC.[Cl-]

1,3-Bis(2-ethoxy-2-oxoethyl)-1H-imidazolium Chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1,3-Bis(2-ethoxy-2-oxoethyl)-1H-imidazolium Chloride

1,3-Bis(2-ethoxy-2-oxoethyl)-1H-imidazolium Chloride (CAS No. 1334703-07-9): A Comprehensive Overview

1,3-Bis(2-ethoxy-2-oxoethyl)-1H-imidazolium Chloride (CAS No. 1334703-07-9) is a unique compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound belongs to the class of imidazolium salts, which are known for their diverse applications in various scientific and industrial processes. The imidazolium core, combined with the ethoxy and oxoethyl substituents, imparts specific properties that make it a valuable candidate for a range of applications.

The chemical structure of 1,3-Bis(2-ethoxy-2-oxoethyl)-1H-imidazolium Chloride is characterized by a central imidazolium ring with two ethoxy-acetyl groups attached to the 1 and 3 positions. The chloride anion serves as the counterion, providing charge balance to the overall molecule. This unique structural arrangement contributes to its solubility in both polar and non-polar solvents, making it highly versatile for use in different chemical reactions and formulations.

In recent years, there has been a growing interest in the use of imidazolium salts as ionic liquids (ILs). Ionic liquids are molten salts that remain liquid at or below 100°C and exhibit low vapor pressure, high thermal stability, and excellent solvating properties. These characteristics make them ideal for applications in catalysis, solvent systems, and electrochemistry. 1,3-Bis(2-ethoxy-2-oxoethyl)-1H-imidazolium Chloride has been explored as a potential ionic liquid due to its favorable physical properties and chemical stability.

One of the key areas where 1,3-Bis(2-ethoxy-2-oxoethyl)-1H-imidazolium Chloride has shown promise is in catalysis. Research has demonstrated that this compound can serve as an efficient catalyst or co-catalyst in various organic reactions, including esterification, transesterification, and Michael addition reactions. The presence of the ethoxy-acetyl groups enhances its catalytic activity by providing additional functional groups that can interact with reactants and intermediates.

Beyond catalysis, 1,3-Bis(2-ethoxy-2-oxoethyl)-1H-imidazolium Chloride has also been investigated for its potential applications in drug delivery systems. The ability to form stable complexes with various biomolecules makes it a promising candidate for developing targeted drug delivery vehicles. Recent studies have shown that this compound can be used to encapsulate and deliver therapeutic agents with improved bioavailability and reduced side effects.

In the realm of materials science, 1,3-Bis(2-ethoxy-2-oxoethyl)-1H-imidazolium Chloride has been explored for its potential use in the synthesis of functional materials. Its unique structural features allow it to serve as a building block for constructing supramolecular assemblies and nanomaterials with tailored properties. These materials have potential applications in areas such as sensors, energy storage devices, and biomedical devices.

The environmental impact of chemical compounds is an important consideration in modern research. Studies on the biodegradability and toxicity of 1,3-Bis(2-ethoxy-2-oxoethyl)-1H-imidazolium Chloride have shown that it exhibits low toxicity and good biodegradability under certain conditions. This makes it a more environmentally friendly alternative to some traditional chemicals used in similar applications.

In conclusion, 1,3-Bis(2-ethoxy-2-oxoethyl)-1H-imidazolium Chloride (CAS No. 1334703-07-9) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further investigation and development in various scientific fields. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.